1,1-Dichloroethane 1,1-Dichloroethane 1,1-dichloroethane appears as a colorless liquid with an ether-like odor. Slightly soluble in water and slightly denser than water. Flash point below 70°F. Vapors denser than air. Used to make other chemicals.
1,1-Dichloroethane is a colorless, oily liquid with a sweet odor. It evaporates easily at room temperature and burns easily. It does not occur naturally in the environment.
1,1-Dichloroethane is an organochlorine compound.
Brand Name: Vulcanchem
CAS No.: 1300-21-6
VCID: VC0072308
InChI: InChI=1S/C2H4Cl2/c1-2(3)4/h2H,1H3
SMILES: CC(Cl)Cl
Molecular Formula: CH3CHCl2
C2H4Cl2
Molecular Weight: 98.96 g/mol

1,1-Dichloroethane

CAS No.: 1300-21-6

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VCID: VC0072308

Molecular Formula: CH3CHCl2
C2H4Cl2

Molecular Weight: 98.96 g/mol

1,1-Dichloroethane - 1300-21-6

CAS No. 1300-21-6
Product Name 1,1-Dichloroethane
Molecular Formula CH3CHCl2
C2H4Cl2
Molecular Weight 98.96 g/mol
IUPAC Name 1,1-dichloroethane
Standard InChI InChI=1S/C2H4Cl2/c1-2(3)4/h2H,1H3
Standard InChIKey SCYULBFZEHDVBN-UHFFFAOYSA-N
Impurities Reagent grade 99.7% pure with the following impurities: ethyl chloride 0.02%; butylene oxide 0.08%; trichloroethylene 0.08%; ethylene dichloride 0.01%; unknown 0.14%, (expressed as volume percentage by weight of sample).
SMILES CC(Cl)Cl
Canonical SMILES CC(Cl)Cl
Boiling Point 135.1 °F at 760 mm Hg (NTP, 1992)
57.4 °C
57 °C
135°F
Colorform Colorless, oily liquid
Colorless, neutral, mobile liquid
Density 1.174 at 68 °F (USCG, 1999)
1.175 at 20 °C/4 °C; 1.1680 at 25 °C/4 °C
Relative density (water = 1): 1.2
1.18
Flash Point 22 °F (NTP, 1992)
-10.0 °C (14.0 °F) - closed cup
2 °F (-17 °C) (closed cup)
14 °C (open cup); -8.33 °C (closed cup)
22 def F /open cup/
-6 °C c.c.
22°F
2°F
Melting Point -143 °F (NTP, 1992)
-96.9 °C
-96.93 °C
-98 °C
-143°F
Physical Description 1,1-dichloroethane appears as a colorless liquid with an ether-like odor. Slightly soluble in water and slightly denser than water. Flash point below 70°F. Vapors denser than air. Used to make other chemicals.
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Colorless, oily liquid with a chloroform-like odor.
Description 1,1-dichloroethane appears as a colorless liquid with an ether-like odor. Slightly soluble in water and slightly denser than water. Flash point below 70°F. Vapors denser than air. Used to make other chemicals.
1,1-Dichloroethane is a colorless, oily liquid with a sweet odor. It evaporates easily at room temperature and burns easily. It does not occur naturally in the environment.
1,1-Dichloroethane is an organochlorine compound.
Shelf Life Stable under recommended storage conditions.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
0.05 M
In water, 5,040 mg/L at 25 °C
Soluble in alcohol, ether, fixed and volatile oils.
Soluble in acetone; very soluble in ethanol, ethyl ether
Miscible with oxygenated and chlorinated solvents.
Readily soluble in all liquid chlorinated hydrocarbons and in a large variety of other organic solvents (ethers, alcohols)
In water, 5,100 mg/L, temp not specified
Solubility in water, g/100ml at 20 °C: 0.6 (poor)
0.6%
Synonyms 1,1-dichloroethane
Vapor Density 3.44 (NTP, 1992) (Relative to Air)
3.44 (Air = 1)
Relative vapor density (air = 1): 3.4
3.44
Vapor Pressure 234 mm Hg at 77 °F ; 182 mm Hg at 68° F (NTP, 1992)
227.30 mmHg
2.27X10+2 mm Hg at 25 °C
75.4 mm Hg at 25 °C (est)
Vapor pressure, kPa at 20 °C: 24
182 mmHg at 68°F
182 mmHg
PubChem Compound 6365
Last Modified Nov 11 2021
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